Cas no 64739-16-8 (1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-)

• Product Name: 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• CAS No: 64739-16-8
• MF: C₇H₃F₁₃O₂
• MW: 366.076768159866
• CID: 2792696
• Update Time: 2025-06-09

1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptane-1,1-diol
• 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,7-Tridecafluoro-1,1-heptanediol
• Perfluoroheptanal hydrate (diol)

• Inchi： 1S/C7H3F13O2/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h1,21-22H
• InChI Key： OUDRUNXDQLDNNJ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(O)O)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.738±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 176.6±40.0 ºC (760 Torr),
• Flash Point: 60.6±27.3 ºC,
• Solubility: Almost insoluble (0.037 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-

Introduction to 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- (CAS No. 64739-16-8)

The compound 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- (CAS No. 64739-16-8) represents a fascinating advancement in the field of specialized organic chemistry. This fluorinated diol derivative has garnered significant attention due to its unique structural properties and potential applications in various high-tech industries. The presence of multiple fluorine atoms in its molecular framework imparts distinct chemical and physical characteristics that make it particularly valuable for advanced material synthesis and pharmaceutical development.

At the core of this compound's significance lies its highly fluorinated backbone. The systematic replacement of hydrogen atoms with fluorine atoms results in a molecule with enhanced thermal stability and chemical resistance. These attributes are particularly crucial in environments where conventional organic compounds may degrade or react unfavorably. The tridecafluoro substitution pattern specifically contributes to a low surface energy and improved hydrophobicity, making this compound an attractive candidate for applications in coatings and surface-modifying agents.

Recent research has begun to explore the potential of this compound in the realm of drug delivery systems. The fluorinated structure can act as a stabilizing agent for sensitive pharmaceuticals by protecting them from metabolic degradation. Furthermore, the compound's ability to form stable complexes with other molecules suggests its utility in creating novel drug formulations that enhance bioavailability and targeted release profiles. Studies have indicated that when incorporated into polymeric matrices used for drug encapsulation, it can significantly prolong the shelf life of active pharmaceutical ingredients (APIs).

The industrial applications of 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7-tridecafluoro- are equally compelling. Its use as an intermediate in the synthesis of high-performance polymers has been investigated extensively. These polymers exhibit exceptional resistance to solvents and extreme temperatures due to the electron-withdrawing nature of fluorine atoms. Such materials are particularly sought after in aerospace and automotive industries where lightweight yet durable components are essential for fuel efficiency and structural integrity.

In addition to its polymerization capabilities, this compound has shown promise as a surfactant and emulsifier in advanced lubricants. The fluorine atoms disrupt intermolecular forces in conventional lubricants (like those based on hydrocarbons), leading to reduced friction and wear on mechanical surfaces. This effect is especially beneficial in high-speed machinery where traditional lubricants may fail under intense operational stress.

The environmental impact of using highly fluorinated compounds is a critical consideration that has driven ongoing research into greener synthetic methods. Efforts are underway to develop catalytic processes that minimize waste and energy consumption during production. Such innovations would allow for sustainable manufacturing practices without compromising the desirable properties of compounds like 1,1-Heptanediol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-. Furthermore, researchers are exploring biodegradability modifications to ensure these materials do not contribute excessively to environmental persistence.

The intersection of this compound's chemical properties with cutting-edge technologies such as nanotechnology presents another exciting avenue for exploration. By functionalizing nanoparticles with fluorinated diols, scientists aim to create novel nanocarriers for drug delivery that can navigate biological barriers more effectively than existing systems. Preliminary findings suggest that these modified nanoparticles exhibit improved targeting accuracy while maintaining stability within biological fluids.

From a synthetic chemistry perspective, the synthesis route for CAS No 64739-16-8 involves multi-step fluorination processes that require precise control over reaction conditions to achieve high yields and purity levels. Advances in flow chemistry have enabled more efficient production scales while reducing solvent usage—a critical factor given the resource-intensive nature of fluorine incorporation into organic molecules.

The role played by computational modeling cannot be overstated when studying such complex molecules. Molecular dynamics simulations help predict how these compounds will behave under different conditions—information vital for optimizing their applications without extensive experimental trial-and-error methods.

Future directions include expanding upon its utility as a building block for specialty chemicals beyond polymers and surfactants into areas like liquid crystals or organic electronics where precise molecular architecture dictates performance characteristics.